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Compound of Interest

Compound Name: 4-Methyl-1-pentanol

Cat. No.: B072827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of isohexyl alcohol (IUPAC name: 4-methyl-1-pentanol). This document is intended
to be a valuable resource for researchers, scientists, and professionals in drug development for
the judicious selection of solvents in various applications. All quantitative data is summarized in
structured tables for ease of comparison, and where available, detailed experimental
methodologies are provided.

Core Physicochemical Properties

Isohexyl alcohol is a branched-chain primary alcohol that finds utility as a solvent and
intermediate in various chemical processes. A thorough understanding of its physical and
chemical characteristics is paramount for its effective and safe use.

Identification and General Properties
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Property Value Source

IUPAC Name 4-Methyl-1-pentanol [1]

Synonyms Isohexyl alcohol, Isohexanol, LRI

2-Methyl-5-pentanol

CAS Number 626-89-1 [21[31[5]

Molecular Formula C6H140 [3]

Molecular Weight 102.17 g/mol [6]

Appearance Colorless liquid [2]

Odor Nutty [3]
Thermal and Density Properties

Property Value Conditions Source

Boiling Point 151-152 °C @ 760 mmHg [7]

160-165 °C [2]8]

Melting Point Data not available

Density 0.821 g/mL @ 25 °C [2][8]

Property Value Conditions Source

Solubility in Water 7.6 g/L @ 25 °C [7]

Solubility in Organic Soluble in DMF,

Solvents

3][9
DMSO, Ethanol S

Miscibility

Miscible with many
. [10]
organic solvents

Safety and Flammability
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Property Value Conditions Source
Flash Point 57 °C (134.6 °F) Closed Cup [8]

125 °F TCC [7]

Autoignition

Data not available
Temperature

Note: Experimental values for melting point, viscosity, and surface tension of isohexyl alcohol
are not readily available in the public domain. The provided data for other properties are
compiled from various chemical databases and supplier specifications.

Experimental Protocols

While specific experimental protocols for determining the physicochemical properties of
isohexyl alcohol are not extensively documented in publicly available literature, the following
are generalized and widely accepted methods for alcohols that would be applicable.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid can be determined using a capillary tube method. A small amount
of the liquid is placed in a larger tube, and a capillary tube, sealed at one end, is inverted into
the liquid. The setup is heated, and the temperature at which a steady stream of bubbles
emerges from the capillary tube, and upon slight cooling the liquid re-enters the capillary, is
recorded as the boiling point.

Density Determination (Pycnometer Method)

A pycnometer, a flask with a specific volume, is used to determine the density of a liquid. The
procedure involves the following steps:

e Weigh the clean, dry, and empty pycnometer.
« Fill the pycnometer with the sample liquid (isohexyl alcohol) and weigh it again.

o The difference in weight gives the mass of the liquid.
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e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard procedure to determine the solubility of a substance in a
particular solvent.

An excess amount of the solute (the substance being dissolved) is added to a known volume
of the solvent (isohexyl alcohol) in a sealed container.

o The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours)
to ensure equilibrium is reached.

e The saturated solution is then separated from the undissolved solute by filtration or
centrifugation.

e The concentration of the solute in the clear solution is determined using an appropriate
analytical technique, such as chromatography or spectroscopy.

Solvent Selection Workflow

The selection of an appropriate solvent is a critical step in many chemical and pharmaceutical
processes. The following diagram illustrates a logical workflow for solvent selection, taking into
account the physicochemical properties of the solvent.
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Solvent Selection Workflow
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Caption: A logical workflow for solvent selection based on physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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